Cas no 869315-66-2 (2-(2-oxo-3-phenyl-1,2-dihydroquinoxalin-1-yl)acetamide)

• Product Name: 2-(2-oxo-3-phenyl-1,2-dihydroquinoxalin-1-yl)acetamide
• CAS No: 869315-66-2
• MF: C₁₆H₁₃N₃O₂
• MW: 279.293323278427
• CID: 6438215
• Update Time: 2025-10-29

2-(2-oxo-3-phenyl-1,2-dihydroquinoxalin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-oxo-3-phenyl-1,2-dihydroquinoxalin-1-yl)acetamide
• 2-(2-oxo-3-phenylquinoxalin-1-yl)acetamide
• 2-(2-Oxo-3-phenylquinoxalin-1(2H)-yl)acetamide

• Inchi： 1S/C16H13N3O2/c17-14(20)10-19-13-9-5-4-8-12(13)18-15(16(19)21)11-6-2-1-3-7-11/h1-9H,10H2,(H2,17,20)
• InChI Key： GNBBDWALNMLNBS-UHFFFAOYSA-N
• SMILES： C(N)(=O)CN1C2=C(C=CC=C2)N=C(C2=CC=CC=C2)C1=O

Additional information on 2-(2-oxo-3-phenyl-1,2-dihydroquinoxalin-1-yl)acetamide

Recent Advances in the Study of 2-(2-oxo-3-phenyl-1,2-dihydroquinoxalin-1-yl)acetamide (CAS: 869315-66-2)

The compound 2-(2-oxo-3-phenyl-1,2-dihydroquinoxalin-1-yl)acetamide (CAS: 869315-66-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its quinoxaline core, has demonstrated promising biological activities, particularly in the context of enzyme inhibition and therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its potential in drug development.

One of the key areas of investigation has been the compound's role as a modulator of specific enzymatic pathways. Research published in the Journal of Medicinal Chemistry (2023) highlights its potent inhibitory effects on kinases involved in inflammatory and oncogenic signaling. The study utilized molecular docking and in vitro assays to demonstrate that 2-(2-oxo-3-phenyl-1,2-dihydroquinoxalin-1-yl)acetamide exhibits high affinity for the ATP-binding sites of these kinases, suggesting its potential as a lead compound for the development of targeted therapies.

In addition to its kinase inhibitory properties, recent work has explored the compound's pharmacokinetic profile. A study in Drug Metabolism and Disposition (2024) reported favorable absorption and distribution characteristics, with moderate metabolic stability in hepatic microsomes. These findings underscore the compound's suitability for further preclinical development, although challenges such as solubility and bioavailability remain to be addressed through structural modifications.

Synthetic approaches to 2-(2-oxo-3-phenyl-1,2-dihydroquinoxalin-1-yl)acetamide have also been refined. A novel one-pot synthesis method, described in Organic Letters (2023), offers improved yields and reduced reaction times compared to traditional multi-step procedures. This advancement is expected to facilitate larger-scale production for future pharmacological evaluations.

Looking ahead, researchers are investigating the compound's potential in combination therapies. Preliminary data presented at the 2024 American Chemical Society National Meeting suggest synergistic effects when 2-(2-oxo-3-phenyl-1,2-dihydroquinoxalin-1-yl)acetamide is co-administered with existing chemotherapeutic agents, opening new avenues for cancer treatment strategies.